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Compound of Interest

Compound Name: 8-Methoxy-2-methoxyquinoline

Cat. No.: B5211617

Get Quote

Application Note: In Vitro Profiling of the 2,8-Dimethoxyquinoline Scaffold

Subtitle: A Multi-Parametric Screening Protocol for Physicochemical Characterization,

Metabolic Stability, and Kinase Target Engagement.

Introduction & Rationale
Subject: 2,8-Dimethoxyquinoline (CAS: N/A for specific drug use; Structural Class: Quinoline

Ether).

Scientific Context: The quinoline scaffold is a "privileged structure" in medicinal chemistry,

serving as the core for antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and

neuroactive agents. The specific substitution pattern of 8-Methoxy-2-methoxyquinoline
(chemically 2,8-Dimethoxyquinoline) presents unique pharmacological opportunities and risks:

Structural Logic: The 2-methoxy group serves as a hydrogen bond acceptor but blocks the

classic "2-position" metabolic attack often seen in quinolines. The 8-methoxy group mimics

the electronic properties of 8-aminoquinolines (Primaquine) but lacks the hydrogen bond

donor capability, potentially altering membrane permeability and target binding.
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Bioactivity Hypothesis: Literature on analogous 2-substituted quinolines suggests potential

activity against PI3K/mTOR kinases and glycosidases.[1] Furthermore, the proximity of the

8-methoxy oxygen to the ring nitrogen creates a potential "pseudo-chelating" pocket,

relevant for metallo-enzyme inhibition or fluorescence sensing.

Metabolic Liability: The methoxy groups are prime targets for Cytochrome P450 (CYP)-

mediated O-demethylation, potentially generating 8-hydroxyquinoline (a potent metal

chelator and toxicophore).

Scope of this Guide: This protocol does not assume a single pre-defined disease target.

Instead, it provides a Hit-to-Lead Profiling Cascade designed to determine what this molecule

does and how safe it is.

Experimental Workflow
The following diagram illustrates the logical flow of the screening cascade.
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Compound: 2,8-Dimethoxyquinoline

Step 1: Solubility & Photophysics
(DMSO/PBS Check + Fluorescence)

Step 2: Metabolic Stability
(Microsomal O-Demethylation)

 If Soluble > 10µM

 High Clearance?
Design Analogs

Step 3: Target Profiling
(Broad Spectrum Kinase Assay)

 If t1/2 > 30 min

Step 4: Cellular Cytotoxicity
(HepG2/HEK293)

 If Hit Confirmed

 High Toxicity?
Check 8-OH metabolite

Click to download full resolution via product page

Figure 1: Critical path for evaluating the 2,8-dimethoxyquinoline scaffold. The workflow

prioritizes "kill-steps" (solubility and metabolism) before expensive target profiling.

Protocol Module A: Physicochemical &
Photophysical Baseline
Rationale: Methoxyquinolines are often lipophilic and can exhibit environment-sensitive

fluorescence. Characterizing this before biological assays prevents false positives (e.g.,

compound fluorescence interfering with assay readouts).

Materials:

Compound: 2,8-Dimethoxyquinoline (Solid).[2]
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Solvent: Anhydrous DMSO (Grade: Cell Culture).

Buffer: PBS (pH 7.4).

Plate Reader: Monochromator-based (e.g., Tecan Infinite).

Procedure:

Stock Preparation: Dissolve 1.59 mg of compound in 1 mL DMSO to create a 10 mM stock

solution. Vortex for 1 minute.

Observation Check: If precipitation occurs, sonicate at 37°C.

Aqueous Solubility Limit:

Prepare a dilution series in PBS (0.1, 1, 10, 100 µM).

Incubate at RT for 2 hours.

Measure Absorbance at 600 nm (Turbidity). A significant increase >0.05 OD indicates

precipitation.

Fluorescence Scan (Interference Check):

Dilute to 10 µM in PBS.

Excitation Scan: 250–400 nm.

Emission Scan: 350–600 nm.

Critical Note: 8-methoxyquinolines often fluoresce blue (approx. 400-450 nm). If the

compound fluoresces, avoid biological assays using DAPI or BFP (Blue Fluorescent

Protein) readouts.

Protocol Module B: In Vitro Metabolic Stability
(Microsomal)
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Rationale: The 2- and 8-methoxy groups are "soft spots" for metabolism. Rapid O-

demethylation releases 8-hydroxyquinoline, which is chemically reactive. This assay

determines the compound's half-life (

).

Reagents:

Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL

G6PDH).

Stop Solution: Acetonitrile with Internal Standard (e.g., Tolbutamide).

Protocol:

Incubation Mix: Prepare reaction in 100 mM Potassium Phosphate buffer (pH 7.4).

Final Compound Concentration: 1 µM (Low conc. ensures first-order kinetics).

Microsome Concentration: 0.5 mg/mL.

Pre-incubation: Warm plate to 37°C for 5 minutes.

Initiation: Add NADPH solution to start the reaction.

Sampling: Remove 50 µL aliquots at

minutes.

Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile. Centrifuge at 4000g for

20 min.

Analysis: LC-MS/MS monitoring the parent ion (

[M+H]+).

Data Analysis: Plot
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vs. Time. The slope

gives the half-life:

Interpretation:

: High Clearance (Unstable). Likely unsuitable for in vivo without structural modification.

: Moderate/Low Clearance (Stable).

Protocol Module C: Kinase Profiling (ADP-Glo
Assay)
Rationale: Quinoline derivatives are classic ATP-competitive inhibitors. Based on literature for

methoxy-quinolines, we focus on the PI3K/mTOR pathway.

Assay Principle: The ADP-Glo™ Kinase Assay (Promega) quantifies kinase activity by

converting the ADP produced during the kinase reaction into light.

Protocol:

Enzyme Prep: Dilute recombinant mTOR or PI3K

kinase to 0.2 ng/µL in 1x Kinase Buffer.

Compound Addition:

Use 384-well white plates.

Add 1 µL of compound (dose-response: 1 nM to 10 µM).

Add 2 µL of Enzyme solution. Incubate 15 min at RT.

Substrate Addition: Add 2 µL of ATP/Substrate mix (10 µM ATP final). Incubate 60 min at RT.

Detection:

Add 5 µL ADP-Glo™ Reagent (Terminates reaction, depletes remaining ATP). Incubate 40

min.
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Add 10 µL Kinase Detection Reagent (Converts ADP to ATP -> Light). Incubate 30 min.

Read: Measure Luminescence (Integration time: 0.5 – 1 sec).

Data Presentation:

Concentration (µM) Luminescence (RLU) % Inhibition

DMSO Control 50,000 0%

0.01 48,500 3%

0.1 42,000 16%

1.0 15,000 70%

10.0 500 99%

Calculate IC50 using a 4-parameter logistic fit.

Protocol Module D: Cellular Cytotoxicity (Safety)
Rationale: To distinguish specific bioactivity from general toxicity.

Cell Lines:

HepG2: Liver toxicity model (metabolically active).

HEK293: General toxicity model (kidney origin).

Protocol (Resazurin/Alamar Blue):

Seed cells at 5,000 cells/well in 96-well plates. Incubate 24h.

Treat with 2,8-Dimethoxyquinoline (0 – 100 µM) for 48 hours.

Add Resazurin solution (final conc. 44 µM). Incubate 2-4 hours.

Measure Fluorescence (Ex 560 nm / Em 590 nm).
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Selectivity Index (SI):

Target: SI > 10 is desirable for a lead compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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